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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung stellt dieser
Leitfaden eine eingehende technische Untersuchung der Entdeckung und der ersten
Anwendungen von Trichlormethylsilan dar. Die Informationen basieren auf historischen
Patenten, frihen wissenschaftlichen Vero6ffentlichungen und technischen Datenblattern aus der
Mitte des 20. Jahrhunderts.

Trichlormethylsilan (CHsSiClsz), auch als Methyltrichlorsilan bekannt, ist eine grundlegende
Organosiliciumverbindung, die eine entscheidende Rolle bei der Entwicklung der modernen
Siliconchemie spielte. Seine Entdeckung in den frihen 1940er Jahren revolutionierte die
Herstellung von polymeren Materialien und erdffnete den Weg fir eine breite Palette von
Anwendungen, die von Hochleistungsbeschichtungen bis hin zu Elektroisolierungen reichen.

Entdeckung: Der direkte Prozess

Die kommerziell nutzbare Synthese von Methylchlorsilanen, einschlief3lich
Trichlormethylsilan, wurde unabhéngig voneinander von zwei Forschern in den friihen
1940er Jahren entwickelt: Eugene G. Rochow in den Vereinigten Staaten und Richard Muller in
Deutschland. Dieses als "Direktprozess" oder "Muller-Rochow-Synthese" bekannte Verfahren
ist nach wie vor die wichtigste industrielle Methode zur Herstellung dieser Verbindungen.[1][2]

Der Durchbruch bestand in der direkten Reaktion von gasformigem Methylchlorid mit
elementarem Silicium in Gegenwart eines Kupferkatalysators bei erh6hten Temperaturen.[3]
Vor dieser Entdeckung waren Organosiliciumverbindungen nur Gber umstéandliche und teure
mehrstufige Verfahren zuganglich, was ihre kommerzielle Nutzung stark einschrankte.[2]
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Wichtige historische Patente und Vero6ffentlichungen:

e Eugene G. Rochow (General Electric): Rochows Arbeit gipfelte im US-Patent 2,380,995,
angemeldet am 26. September 1941 und erteilt am 7. August 1945.[3] Seine grundlegenden
Erkenntnisse wurden auch in einem wegweisenden Artikel im Journal of the American
Chemical Society im Jahr 1945 veroffentlicht.[4][5]

e Richard Muller (Chemische Fabrik von Heyden): Muller meldete sein Verfahren im Juni 1942
in Deutschland zum Patent an.

Frilhe Synthesemethoden: Experimentelle
Protokolle

Die urspringlichen experimentellen Aufbauten von Rochow und Muller waren relativ einfach,
legten aber den Grundstein flr die heutige grof3technische Produktion.

Rochows Laborsynthese (basierend auf dem Patent von
1941)

Das von Eugene G. Rochow beschriebene Verfahren umfasste die Reaktion von Methylchlorid-
Dampf mit einer Silicium-Kupfer-Mischung in einem erhitzten Rohrreaktor.

Apparatur:

o Ein hitzebestandiges Reaktionsrohr (z. B. aus Pyrex-Glas oder Quarz).
o Ein Rohrenofen zur Beheizung des Reaktionsrohrs.

e Ein System zur Einleitung von gasformigem Methylchlorid.

e Ein Kondensationssystem am Ausgang des Reaktors, um die flichtigen Produkte
aufzufangen.

Reagenzien:

e Fein gepulvertes Silicium.
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o Kupfer in Form von Pulver oder Spanen als Katalysator.
e Gasformiges Methylchlorid.
Protokoll:

o Eine Mischung aus Siliciumpulver und Kupferkatalysator wurde in das Reaktionsrohr
gegeben. Rochow beschreibt in seinem Patent die Verwendung von Legierungen aus Kupfer
und Silicium.[3]

o Das Reaktionsrohr wurde in einem Réhrenofen auf eine Temperatur zwischen 250 °C und
400 °C erhitzt.[6]

» Ein kontrollierter Strom von gasférmigem Methylchlorid wurde durch das erhitzte
Reaktionsrohr geleitet.

e Die aus dem Reaktor austretenden gasformigen Produkte, eine Mischung aus
verschiedenen Methylchlorsilanen und nicht umgesetztem Methylchlorid, wurden durch
einen gekuhlten Kondensator geleitet.

e Die kondensierte flissige Mischung wurde aufgefangen und anschliel3end durch fraktionierte
Destillation aufgetrennt, um die einzelnen Methylchlorsilane, einschlief3lich
Trichlormethylsilan, zu isolieren.

Die Reaktion ist exotherm, und die Temperaturkontrolle war ein wichtiger Faktor, um die
Bildung von unerwiinschten Nebenprodukten wie Kohlenstoffablagerungen zu minimieren.[3]

Produktverteilung: Der direkte Prozess fuihrt zu einer Mischung von Methylchlorsilanen. Die
relativen Anteile der Produkte konnten durch die Reaktionsbedingungen, insbesondere die
Temperatur und die Zusammensetzung des Katalysators, beeinflusst werden.
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Produkt Formel Siedepunkt (°C)
Tetrachlorsilan SiCla 57.6
Trichlormethylsilan CHsSIiCls 66.1
Dichlordimethylsilan (CH3)2SiCl2 70.0
Chlortrimethylsilan (CH3)sSiCl 57.3

Die Tabelle zeigt eine typische Produktpalette, die bei der Mller-Rochow-Synthese anfallt.

Frilhe Anwendungen: Die Geburt der Silicone

Die Entdeckung einer wirtschaftlichen Syntheseroute fir Trichlormethylsilan und andere
Methylchlorsilane war der Katalysator fiir die kommerzielle Entwicklung von Siliconen in den
1940er Jahren.[1] Trichlormethylsilan war aufgrund seiner drei reaktiven Chloratome ein
Schlusselbaustein fiur die Herstellung von hochvernetzten Siliconharzen.

Herstellung von Siliconharzen

Die primare Anwendung von Trichlormethylsilan in den Anfangstagen war die Herstellung von
Siliconharzen durch Hydrolyse.

Experimentelles Protokoll zur Hydrolyse:

o Trichlormethylsilan wurde unter kontrollierten Bedingungen zu Wasser oder einer
Mischung aus Wasser und einem organischen Losungsmittel (wie Toluol oder Ether)
gegeben.

o Die Hydrolyse der Si-Cl-Bindungen fiihrte zur Bildung von reaktiven Silanol-Gruppen (Si-OH)
und Salzsaure als Nebenprodukt. CHsSIClz + 3H20 - CHsSi(OH)s + 3HCI

e Die entstandenen Methylsilantriole waren instabil und kondensierten spontan unter
Wasserabspaltung zu einem dreidimensionalen Polysiloxan-Netzwerk, dem Siliconharz. n
CHsSi(OH)s - (CHsSiOa.5)n + 1.5n H20

Die Reaktionsbedingungen, wie die Temperatur und die Anwesenheit von Losungsmitteln,
wurden variiert, um die Eigenschaften des resultierenden Harzes zu steuern.
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Eigenschaften und Anwendungen friiher Siliconharze
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Die durch die Hydrolyse von Trichlormethylsilan gewonnenen Harze zeichneten sich durch

eine Reihe von fur die damalige Zeit bemerkenswerten Eigenschaften aus, die ihre frithe

kommerzielle Nutzung vorantrieben.

Eigenschaft

Beschreibung

Friihe Anwendung

Hitzebestandigkeit

Die Silicium-Sauerstoff-
Bindung im Polymerriickgrat ist
thermisch sehr stabil. Die
Harze konnten Temperaturen
von Uber 250 °C standhalten.

[71(8]

Bindemittel fir hitzebestandige
Lacke und Beschichtungen fir
Ofen, Motoren und

Auspuffanlagen.[7]

Elektrische

Isoliereigenschaften

Die Harze wiesen einen hohen
elektrischen Widerstand auf
und behielten ihre
Isoliereigenschaften auch bei
hohen Temperaturen und
Feuchtigkeit.[8]

Impréagnierung von
Glasfasergeweben und
Glimmer fur die
Elektroisolierung in Motoren
und anderen elektrischen
Geréten, insbesondere fur
militarische Anwendungen im
Zweiten Weltkrieg.[9]

Wasserabweisung

Die an das Silicium
gebundenen Methylgruppen
verliehen der Harzoberflache

hydrophobe Eigenschaften.[7]
[8]

Wasserabweisende
Oberflachenbehandlungen und

Schutzbeschichtungen.

Chemische Bestandigkeit

Die vernetzte Siloxanstruktur
bot eine gute Bestandigkeit

gegenuber vielen Chemikalien.

[8]

Schutzlacke in chemisch

anspruchsvollen Umgebungen.

Die Entwicklung dieser Harze durch Unternehmen wie Dow Corning und General Electric in

den 1940er und 1950er Jahren legte den Grundstein fur die breite Palette an Siliconprodukten,

die heute verfugbar sind. Die einzigartige Kombination aus thermischer Stabilitat, elektrischer

Isolierung und Wasserabweisung machte Trichlormethylsilan zu einem unverzichtbaren

Ausgangsmaterial in der aufstrebenden Siliconindustrie.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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